Cas no 18213-75-7 (5-Amino-1-methyl-1h-pyrazole-4-carboxamide)

• Product Name: 5-Amino-1-methyl-1h-pyrazole-4-carboxamide
• CAS No: 18213-75-7
• MF: C₅H₈N₄O
• MW: 140.143219947815
• MDL: MFCD00111808
• CID: 50981
• PubChem ID: 265696
• Update Time: 2025-08-02

5-Amino-1-methyl-1h-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-methyl-1H-pyrazole-4-carboxamide
• 5-Amino-1-Methylpyrazole-4-Carboxamide
• 5-AMINO-1-METHYLPYRAZOLE-4-CARBOXAMIDE, TECH
• 3-Amino-2-methylpyrazole-4-carboxamide
• 5-Amino-1-methyl-1H-pyrazol-4-carbonsaeure-amid
• 5-amino-1-methyl-1H-pyrazole-4-carboxylic acid amide
• 1H-Pyrazole-4-carboxamide, 5-amino-1-methyl-
• 1H-Pyrazole-4-carboxamide,5-amino-1-methyl-
• 3-imino-2-methyl-2,3-dihydro-1H-pyrazole-4-carboxamide
• NSC102026
• PubChem22392
• NCIOpen2_001914
• RSCBB000037
• JGSQVTVXGXOSCH-UHFFFAOYSA-N
• HMS1625I19
• SBB079188
• RW4056
• RP01250
• NSC-1
• EN300-25555
• GB-0603
• Z55410632
• A812655
• F8889-9359
• 5-amino-1-methyl-pyrazole-4-carboxamide
• 5-amino-1-methyl-pyrazole-4-carboxamide;5-Amino-1-methylpyrazole-4-carboxamide
• 5-Amino-1-methyl-1H-pyrazole-4-carboxamide, AldrichCPR
• 18213-75-7
• AM20080808
• DTXSID50295449
• CS-0008734
• W-206300
• FT-0619959
• SB75074
• 5-Amino-1-methyl-1H-pyrazole-4-carbamide
• NSC-102026
• AKOS001258656
• 1955523-45-1
• MFCD00111808
• SCHEMBL174225
• 5-Amino-1-methyl-1h-pyrazole-4-carboxamide

• MDL： MFCD00111808
• Inchi： 1S/C5H8N4O/c1-9-4(6)3(2-8-9)5(7)10/h2H,6H2,1H3,(H2,7,10)
• InChI Key： JGSQVTVXGXOSCH-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C)C=1N)N

Computed Properties

• Exact Mass: 140.07000
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: -0.7
• Topological Polar Surface Area: 86.9

Experimental Properties

• Density: 1.56
• Melting Point: 231-232 ºC
• Boiling Point: 355.1℃ at 760 mmHg
• Flash Point: 168.6°C
• Refractive Index: 1.695
• PSA: 86.93000
• LogP: 0.38270

5-Amino-1-methyl-1h-pyrazole-4-carboxamide Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26; S36/37/39; S24/25; S22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Additional information on 5-Amino-1-methyl-1h-pyrazole-4-carboxamide

5-Amino-1-methyl-1h-pyrazole-4-carboxamide (CAS No. 18213-75-7): A Comprehensive Overview

5-Amino-1-methyl-1h-pyrazole-4-carboxamide (CAS No. 18213-75-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a unique molecular structure combining an amino group and a carboxamide functionality, making it a versatile intermediate for synthesizing biologically active molecules. Researchers and industry professionals frequently search for terms like "5-Amino-1-methyl-1h-pyrazole-4-carboxamide uses", "CAS 18213-75-7 applications", and "pyrazole-4-carboxamide synthesis", reflecting its growing importance in modern chemistry.

The compound's molecular formula C₅H₈N₄O reveals its compact yet functionally rich architecture. With increasing interest in nitrogen-containing heterocycles for drug discovery, 5-Amino-1-methyl-1h-pyrazole-4-carboxamide serves as a crucial building block for developing novel therapeutic agents. Current trends show rising searches for "heterocyclic compounds in medicine" and "pyrazole derivatives in pharmaceuticals", aligning perfectly with this compound's research relevance. Its moderate water solubility and stability under physiological conditions make it particularly valuable for medicinal chemistry applications.

In pharmaceutical applications, 5-Amino-1-methyl-1h-pyrazole-4-carboxamide has shown promise as a precursor for various bioactive molecules. The compound's structural features allow for diverse chemical modifications, addressing popular search queries like "modified pyrazole compounds" and "drug discovery intermediates". Recent studies highlight its potential in developing kinase inhibitors and anti-inflammatory agents, responding to the growing demand for "targeted cancer therapies" and "novel anti-inflammatory compounds" in scientific literature and patent applications.

The agrochemical sector has also recognized the value of 5-Amino-1-methyl-1h-pyrazole-4-carboxamide, particularly in developing new generation crop protection products. With increasing global focus on "sustainable agriculture" and "eco-friendly pesticides", this compound serves as a key intermediate for creating selective herbicides and fungicides. Industry searches for "pyrazole-based agrochemicals" and "green chemistry solutions" reflect this important application area where the compound's selective biological activity proves particularly advantageous.

Synthetic approaches to 5-Amino-1-methyl-1h-pyrazole-4-carboxamide have evolved significantly, with recent methods emphasizing "atom-efficient synthesis" and "green chemistry principles" - both trending topics in chemical research. The compound can be prepared through various routes, including cyclization reactions of β-ketoamides or through multi-component reactions, addressing common search terms like "pyrazole synthesis methods" and "heterocycle formation techniques". These synthetic advancements contribute to the compound's growing accessibility for research and development purposes.

Quality control and analytical characterization of 5-Amino-1-methyl-1h-pyrazole-4-carboxamide represent another area of interest, as evidenced by search trends for "chemical purity analysis" and "HPLC methods for heterocycles". Modern analytical techniques including HPLC, LC-MS, and NMR spectroscopy ensure the compound meets rigorous quality standards required for pharmaceutical and agrochemical applications. The presence of both amino and carboxamide groups provides distinct spectroscopic signatures that facilitate accurate identification and purity assessment.

Market dynamics for 5-Amino-1-methyl-1h-pyrazole-4-carboxamide reflect broader trends in fine chemicals and pharmaceutical intermediates. With increasing demand for "custom synthesis services" and "research chemicals", suppliers have expanded production capabilities to meet global needs. The compound's stability and relatively long shelf life make it suitable for international distribution, addressing common logistical concerns in the chemical supply chain. Current market intelligence suggests steady growth in demand, particularly from emerging pharmaceutical hubs in Asia.

Regulatory aspects surrounding 5-Amino-1-methyl-1h-pyrazole-4-carboxamide remain favorable, with the compound not currently listed on major controlled substance inventories. This regulatory status responds to frequent queries about "chemical compliance" and "research compound regulations". However, as with all chemical substances, proper handling procedures and material safety data sheets should be consulted, aligning with industry best practices and occupational safety standards.

Future research directions for 5-Amino-1-methyl-1h-pyrazole-4-carboxamide are likely to focus on expanding its utility in drug discovery and materials science. Emerging trends in "computational chemistry" and "molecular modeling" may reveal new applications for this versatile scaffold. The compound's potential in developing "metal-organic frameworks" and "functional materials" represents an exciting frontier that aligns with current materials science research priorities.

In conclusion, 5-Amino-1-methyl-1h-pyrazole-4-carboxamide (CAS No. 18213-75-7) stands as a valuable chemical entity with diverse applications across multiple scientific disciplines. Its importance is reflected in growing search volumes for related terms like "pyrazole chemistry advancements" and "specialty chemical intermediates". As research continues to uncover new possibilities for this molecular scaffold, its role in advancing pharmaceutical and agrochemical innovation appears set to expand significantly in the coming years.